Cas no 854738-30-0 (1H-1,2,4-Triazole-3-carboxylicacid, 2,5-dihydro-1-(4-nitrophenyl)-5-oxo-)

• Product Name: 1H-1,2,4-Triazole-3-carboxylicacid, 2,5-dihydro-1-(4-nitrophenyl)-5-oxo-
• CAS No: 854738-30-0
• MF: C₉H₆N₄O₅
• MW: 250.167741298676
• CID: 717301
• Update Time: 2026-04-29

1H-1,2,4-Triazole-3-carboxylicacid, 2,5-dihydro-1-(4-nitrophenyl)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxylicacid, 2,5-dihydro-1-(4-nitrophenyl)-5-oxo-
• 2-(4-nitrophenyl)-3-oxo-1H-1,2,4-triazole-5-carboxylic acid
• 2,5-DIHYDRO-1-(4-NITROPHENYL)-5-OXO-1H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID
• 2-(4-nitrophenyl)-3-oxidanylidene-1H-1,2,4-triazole-5-carboxylic acid
• 2,4-DIFLUOROPHENYLACETONITRILE

• Inchi： InChI=1S/C9H6N4O5/c14-8(15)7-10-9(16)12(11-7)5-1-3-6(4-2-5)13(17)18/h1-4H,(H,14,15)(H,10,11,16)
• InChI Key： OLHLUDVVQUCJEO-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)[N+](=O)[O-])N2C(=O)N=C(C(=O)O)N2

Computed Properties

• Exact Mass: 250.03400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 133.80000
• LogP: 0.69020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles